N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H14F3N3OS/c18-17(19,20)14-5-2-1-4-13(14)16(24)21-10-15(12-6-9-25-11-12)23-8-3-7-22-23/h1-9,11,15H,10H2,(H,21,24)
• InChI Key: DTAPFLQLLFKYKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC(C2=CSC=C2)N3C=CC=N3)C(F)(F)F
• Molecular Formula: C17H14F3N3OS
• Molecular Weight: 365.4 g/mol

Description

N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-2-(trifluoromethyl)benzamide, also known as TFB-TPE, is a novel compound that has been synthesized for scientific research purposes. It belongs to the class of small molecules that are being developed for their potential therapeutic applications.

Scientific Research Applications

Heterocyclic Synthesis and Molecular Structures

• Research has been conducted on the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters, exploring their reactivity towards various nitrogen nucleophiles to yield derivatives like pyrazole, isoxazole, and others, showcasing the compound's utility in heterocyclic synthesis (Mohareb et al., 2004).
• The synthesis and characterization of celecoxib derivatives have demonstrated potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, indicating the compound's role in developing therapeutic agents (Küçükgüzel et al., 2013).
• A novel route to benzamide-based 5-aminopyrazoles and their fused heterocycles has been described, showing remarkable activity against the avian influenza virus, highlighting the potential for antiviral drug development (Hebishy et al., 2020).

Potential Antimicrobial and Anticancer Activities

• The synthesis of novel 2-(1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and their characterization have been explored, showing the compound's versatility in generating potentially bioactive heterocycles (Kariuki et al., 2022).
• Studies on bis-pyrazolyl-thiazoles incorporating the thiophene moiety have revealed potent anti-tumor agents, providing a foundation for developing new cancer therapies (Gomha et al., 2016).

Synthesis of Heterocycles for Biological Applications

• Research into thiosemicarbazide derivatives as building blocks for synthesizing target heterocyclic compounds has included antimicrobial assessment, underscoring the compound's relevance in medicinal chemistry (Elmagd et al., 2017).
• The synthesis of some new thieno[2,3-d]pyrimidine derivatives from thiophene derivatives has been documented, illustrating the compound's application in creating diverse heterocyclic structures (Abdelrazek et al., 2008).